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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)ethanol

Cat. No.: B1664899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

aqueous solutions of 2-(2-Aminoethoxy)ethanol (AEEA). Due to a scarcity of publicly

available experimental data for AEEA, this document presents comparative data for structurally

similar aqueous amine solutions, including monoethanolamine (MEA), diethanolamine (DEA),

and N-methyldiethanolamine (MDEA). Furthermore, detailed experimental protocols for

determining key thermodynamic properties are provided, offering a foundational methodology

for the characterization of aqueous AEEA.

Quantitative Thermodynamic Data
Comprehensive experimental data for the density, viscosity, and isobaric heat capacity of

aqueous 2-(2-Aminoethoxy)ethanol solutions across a range of concentrations and

temperatures is not readily available in the reviewed literature. However, data for other

aqueous alkanolamine solutions, which are often used in similar applications such as carbon

capture and as solvents, can provide valuable comparative insights. The following tables

summarize representative data for aqueous solutions of MEA, DEA, and MDEA.

Table 1: Density of Aqueous Amine Solutions at Atmospheric Pressure
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Amine Mass Fraction (%) Temperature (K) Density (g/cm³)

MEA 30 303.15 1.0115

313.15 1.0071

323.15 1.0025

DEA 30 303.15 1.0256

313.15 1.0215

323.15 1.0172

MDEA 30 303.15 1.0281

313.15 1.0238

323.15 1.0194

Note: Data is representative and compiled from various sources for illustrative purposes.

Table 2: Viscosity of Aqueous Amine Solutions at Atmospheric Pressure

Amine Mass Fraction (%) Temperature (K) Viscosity (mPa·s)

MEA 30 303.15 5.31

313.15 3.85

323.15 2.89

DEA 30 303.15 13.5

313.15 9.12

323.15 6.45

MDEA 30 303.15 8.23

313.15 5.87

323.15 4.34
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Note: Data is representative and compiled from various sources for illustrative purposes.

Table 3: Isobaric Heat Capacity of Aqueous Amine Solutions at Atmospheric Pressure

Amine Mass Fraction (%) Temperature (K)
Isobaric Heat
Capacity (J/g·K)

MEA 30 303.15 3.85

313.15 3.89

323.15 3.93

DEA 30 303.15 3.65

313.15 3.69

323.15 3.73

MDEA 30 303.15 3.78

313.15 3.82

323.15 3.86

Note: Data is representative and compiled from various sources for illustrative purposes.

Experimental Protocols
The following sections detail the established methodologies for determining the thermodynamic

properties of aqueous amine solutions. These protocols are widely applicable and can be

adapted for the specific analysis of aqueous 2-(2-Aminoethoxy)ethanol.

Density Measurement
The density of aqueous amine solutions is commonly measured using a vibrating tube

densimeter.[1][2][3][4][5][6]

Apparatus:

Vibrating tube densimeter (e.g., Anton Paar DMA series)
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Thermostatic bath for temperature control

Syringes for sample injection

Calibrants: dry air and deionized water

Procedure:

Calibration: The densimeter is calibrated using materials with well-known densities, typically

dry air and deionized water, at the desired experimental temperatures.

Sample Preparation: Aqueous solutions of 2-(2-Aminoethoxy)ethanol are prepared at

various concentrations by mass using an analytical balance.

Measurement: A small sample of the prepared solution is injected into the U-shaped tube of

the densimeter. The instrument measures the oscillation period of the tube, which is directly

related to the density of the sample.

Temperature Control: The temperature of the measuring cell is precisely controlled by an

external thermostatic bath. Measurements are taken at a range of desired temperatures.

Data Acquisition: The density values are recorded at each temperature and concentration.

Viscosity Measurement
The dynamic viscosity of aqueous amine solutions can be determined using a falling body

viscometer or a rotational rheometer.[1][5][7][8]

Apparatus:

Falling body viscometer or rotational rheometer (e.g., Anton Paar MCR series)

Thermostatic bath for temperature control

Calibrated standards for viscosity

Procedure (using a rotational rheometer):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1664899?utm_src=pdf-body
https://uvadoc.uva.es/bitstream/handle/10324/26145/JCT-15-784.pdf?sequence=1
https://www.aidic.it/cet/19/72/056.pdf
https://nrs.blob.core.windows.net/pdfs/nrspdf-c85384a9-8605-4f02-9af7-b7753d07b7b9.pdf
https://nordicrheologysociety.org/Content/Transactions/2013/41_ArachchigeViscositiesofPureandAqueousSolutionsofMonoethanolamineMEA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibration: The rheometer is calibrated using standard viscosity fluids at the desired

temperatures.

Sample Loading: A small volume of the aqueous amine solution is placed onto the lower

plate of the rheometer.

Measurement: The upper plate (e.g., a cone or parallel plate) is lowered to a defined gap.

The viscosity is determined by measuring the torque required to rotate the upper plate at a

specific shear rate.

Temperature and Concentration Dependence: Measurements are performed over a range of

temperatures, controlled by a Peltier system, and for each of the prepared concentrations.

Isobaric Heat Capacity Measurement
A non-adiabatic quasi-isothermal flow calorimeter is a suitable instrument for measuring the

isobaric heat capacity of liquid mixtures.[9][10]

Apparatus:

Flow calorimeter

High-precision pump for constant flow rate

Data acquisition system to measure temperature and power input

Thermostatic bath

Procedure:

Calibration: The calorimeter is calibrated using a reference fluid with a well-known heat

capacity, such as water.

Sample Flow: The aqueous 2-(2-Aminoethoxy)ethanol solution is pumped through the

calorimetric cell at a constant and known flow rate.

Heating: A known amount of heat is supplied to the sample by an electric heater within the

cell.
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Temperature Measurement: The temperature difference between the inlet and outlet of the

calorimetric cell is measured with high-precision thermometers.

Calculation: The isobaric heat capacity is calculated from the flow rate, the power input, and

the measured temperature difference. Measurements are repeated for various

concentrations and temperatures.

Vapor-Liquid Equilibrium (VLE) Measurement
The vapor-liquid equilibrium of binary aqueous amine solutions is often determined using a

dynamic equilibrium still, such as a modified Swietoslawski ebulliometer.[11][12][13][14][15][16]

[17]

Apparatus:

Modified Swietoslawski ebulliometer

Pressure control system

Temperature measurement system (e.g., calibrated platinum resistance thermometer)

Sampling ports for liquid and vapor phases

Analytical instrumentation for composition analysis (e.g., gas chromatography or titration)

Procedure:

Charging the Still: The ebulliometer is charged with a known composition of the aqueous 2-
(2-Aminoethoxy)ethanol solution.

Establishing Equilibrium: The mixture is heated to its boiling point at a controlled pressure.

The apparatus is designed to ensure that the circulating vapor and liquid phases reach

equilibrium.

Temperature and Pressure Measurement: Once the system reaches a steady state, the

equilibrium temperature and pressure are recorded.
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Sampling: Samples of both the liquid and condensed vapor phases are carefully withdrawn

from the respective sampling ports.

Composition Analysis: The composition of the liquid and vapor samples is determined using

an appropriate analytical technique. Acid-base titration is a common and reliable method for

quantifying amine concentration in aqueous solutions.[11]

Varying Composition: The VLE data for different compositions can be obtained by

incrementally adding one of the components to the still and repeating the equilibrium

measurements.

Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of an aqueous amine solution.
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Caption: Experimental workflow for determining thermodynamic properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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